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Compound of Interest

Compound Name: 2-Bornanone oxime

Cat. No.: B083146 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

This document provides essential safety and logistical information for the proper disposal of 2-
Bornanone oxime (also known as camphor oxime). Adherence to these procedures is critical

for maintaining a safe laboratory environment and ensuring regulatory compliance. While 2-
Bornanone oxime is not classified as a hazardous substance according to available Safety

Data Sheets (SDS)[1][2], responsible chemical management dictates careful handling and

disposal.

Immediate Safety and Handling Precautions
Even with non-hazardous substances, best laboratory practices should always be followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses, a lab coat, and gloves.

Ventilation: Handle 2-Bornanone oxime in a well-ventilated area or under a chemical fume

hood to avoid inhalation of any potential vapors or dust.

Spill Management: In the event of a spill, sweep or vacuum the material into a suitable

container for disposal[2]. Avoid generating dust. Ensure the area is cleaned thoroughly

afterward.
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Fire Safety: While not flammable, 2-Bornanone oxime can decompose upon heating,

potentially producing toxic fumes such as carbon monoxide and nitrogen oxides[2]. Use a

dry sand, dry chemical, or alcohol-resistant foam extinguisher in case of a fire in the

vicinity[2].

Step-by-Step Disposal Protocol
Follow this procedural guidance for the safe and effective disposal of 2-Bornanone oxime.

Waste Identification and Collection:

Collect waste 2-Bornanone oxime, including any contaminated materials (e.g., weighing

paper, gloves), in a designated, clearly labeled, and sealed container.

Ensure the container is compatible with the chemical and properly sealed to prevent leaks

or spills.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Opened containers should be carefully resealed and kept upright[2].

Disposal Route:

Despite not being classified as hazardous, it is recommended to dispose of 2-Bornanone
oxime through a licensed chemical waste disposal company. Do not dispose of it down

the drain or in regular trash.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines and to arrange for pickup.

Documentation:

Maintain accurate records of the amount of 2-Bornanone oxime designated for disposal,

in accordance with your institution's policies and local regulations.
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Chemical and Physical Properties
A summary of the key quantitative data for 2-Bornanone oxime is provided below for easy

reference.

Property Value

Molecular Formula C₁₀H₁₇NO

Molecular Weight 167.25 g/mol

Melting Point 110 °C

Boiling Point 243°C at 760 mmHg

CAS Number 13559-66-5

(Source: NIST Chemistry WebBook, ChemBK)[3][4][5]

Visualizing the Disposal Workflow
To further clarify the procedural steps, the following diagram illustrates the logical workflow for

the proper disposal of 2-Bornanone oxime.
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Figure 1. Disposal Workflow for 2-Bornanone Oxime
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Caption: Disposal Workflow for 2-Bornanone Oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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